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Compound of Interest

Compound Name: Dodecanophenone

Cat. No.: B154281

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical handling and disposal protocols is a
critical component of this responsibility. This guide provides essential, step-by-step procedures
for the safe disposal of dodecanophenone (CAS No. 1674-38-0), a common laboratory
chemical.

Immediate Safety and Handling

According to safety data sheets, dodecanophenone is a beige, odorless solid and is generally
not considered hazardous to health at its given concentration.[1] However, it is classified as a
combustible solid, and thermal decomposition can release irritating gases and vapors.[1][2]
Therefore, proper personal protective equipment (PPE) should always be worn when handling
this chemical.

Recommended Personal Protective Equipment:
o Eye Protection: Eyeshields or safety glasses.[2]
e Hand Protection: Chemical-resistant gloves.[2]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is needed.[1][3]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]
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In the event of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[1]

Inhalation: Move the individual to fresh air.[1]

Ingestion: Clean the mouth with water and then drink plenty of water.[1]
For any significant exposure, or if symptoms occur, seek medical attention.[1]

Quantitative Data and Physical Properties

The following table summarizes key quantitative and physical data for dodecanophenone,
which informs its safe handling and disposal.

Property Value

CAS Number 1674-38-0

Molecular Formula C18H280

Molecular Weight 260.41 g/mol [2]
Appearance Beige Solid[1]

Odor Odorless[1]

Melting Point 45-47 °C[2]

Boiling Point 214-215 °C at 16 mmHg[2]
Storage Class 11 - Combustible Solids[2]

Step-by-Step Disposal Procedures

Disposal of dodecanophenone must be carried out in accordance with local, regional, and
national regulations.[4] Do not release the chemical into the environment.[1]
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For Small Spills:

o Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the accumulation of any
dust or vapors.[1]

e Contain the Spill: Prevent the powder from spreading.

o Clean-Up: Carefully sweep up the solid material and shovel it into a suitable, labeled
container for disposal.[1] Avoid creating dust during this process.[1]

o Decontaminate: Clean the spill area with soap and water.

o Dispose: The container with the collected dodecanophenone should be treated as chemical
waste and disposed of through a licensed waste disposal company.

For Unused or Waste Dodecanophenone:

» Containerize: Keep the chemical in its original or a compatible, tightly sealed, and clearly
labeled container.[1]

e Segregate: Store the waste container in a designated, cool, dry, and well-ventilated area,
away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the chemical waste through
a certified hazardous waste management company. This material and its container must be
disposed of as hazardous waste.[4][5] Do not mix with other waste streams unless explicitly
permitted by the disposal company.

Disposal Workflow Diagram

The following diagram outlines the logical workflow for the proper disposal of
dodecanophenone in a laboratory setting.
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Dodecanophenone Waste Event
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Storage & Final Disposal
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Disposal Complete
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Caption: Workflow for the safe disposal of dodecanophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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